Cas no 1594789-16-8 ({1-(4-bromo-2-chlorophenyl)methylcyclopropyl}methanol)

• Product Name: {1-(4-bromo-2-chlorophenyl)methylcyclopropyl}methanol
• CAS No: 1594789-16-8
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 5895172
• PubChem ID: 116079775
• Update Time: 2025-08-05

{1-(4-bromo-2-chlorophenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(4-bromo-2-chlorophenyl)methylcyclopropyl}methanol
• EN300-1897272
• 1594789-16-8
• {1-[(4-bromo-2-chlorophenyl)methyl]cyclopropyl}methanol

• Inchi： 1S/C11H12BrClO/c12-9-2-1-8(10(13)5-9)6-11(7-14)3-4-11/h1-2,5,14H,3-4,6-7H2
• InChI Key： HGTNYFKNKFSTJZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CC1(CO)CC1

Computed Properties

• Exact Mass: 273.97601g/mol
• Monoisotopic Mass: 273.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(4-bromo-2-chlorophenyl)methylcyclopropyl}methanol

{1-(4-Bromo-2-Chlorophenyl)methylcyclopropyl}Methanol: A Comprehensive Overview

The compound with CAS No 1594789-16-8, commonly referred to as {1-(4-bromo-2-chlorophenyl)methylcyclopropyl}methanol, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropane ring attached to a methoxy group and substituted with bromine and chlorine atoms on the aromatic ring. The combination of these functional groups and substituents makes this molecule a valuable tool in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of {1-(4-bromo-2-chlorophenyl)methylcyclopropyl}methanol in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (iNOS). These findings suggest that it could be a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, {1-(4-bromo-2-chlorophenyl)methylcyclopropyl}methanol has also been investigated for its role in chemical synthesis as an intermediate in the production of more complex molecules. Its cyclopropane ring, which is known for its high strain energy, makes it an attractive substrate for various ring-opening reactions. For example, recent research has shown that this compound can undergo metal-catalyzed cyclopropane opening reactions to form diverse bicyclic structures, which are valuable in the construction of natural product analogs.

The synthesis of {1-(4-bromo-2-chlorophenyl)methylcyclopropyl}methanol involves a multi-step process that typically begins with the preparation of the substituted benzene ring. This is followed by the formation of the cyclopropane ring through either thermal or photochemical methods. Finally, the methoxy group is introduced via nucleophilic substitution or other appropriate reactions. The optimization of these steps has been a focus of recent studies, with researchers seeking to improve yield and purity while minimizing environmental impact.

From an environmental standpoint, {1-(4-bromo-2-chlorophenyl)methylcyclopropyl}methanol has been evaluated for its biodegradability and toxicity. Initial assessments indicate that it is not highly toxic to aquatic organisms at concentrations typically encountered in industrial settings. However, further studies are needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, {1-(4-bromo-2-chlorophenyl)methylcyclopropyl}methanol represents a versatile compound with significant potential in both pharmacological and synthetic applications. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop new drugs and advanced materials. As ongoing studies continue to uncover its properties and applications, this compound is poised to play an increasingly important role in the field of organic chemistry.